Cas no 2034329-88-7 (N-ethyl-N'-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide)

• Product Name: N-ethyl-N'-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide
• CAS No: 2034329-88-7
• MF: C₁₄H₁₆N₂O₅
• MW: 292.287243843079
• CID: 6394620
• PubChem ID: 121018374
• Update Time: 2025-07-08

N-ethyl-N'-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N'-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide
• Ethanediamide, N1-ethyl-N2-[2-(2-furanyl)-2-(3-furanyl)-2-hydroxyethyl]-
• N1-ethyl-N2-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)oxalamide
• AKOS026691888
• F6506-0374
• N-ethyl-N'-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
• N-ethyl-N'-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]oxamide
• 2034329-88-7

• Inchi： 1S/C14H16N2O5/c1-2-15-12(17)13(18)16-9-14(19,10-5-7-20-8-10)11-4-3-6-21-11/h3-8,19H,2,9H2,1H3,(H,15,17)(H,16,18)
• InChI Key： MZZGYJCABRNJTD-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C(NCC(C1=CC=CO1)(C1C=COC=1)O)=O

Computed Properties

• Exact Mass: 292.10592162g/mol
• Monoisotopic Mass: 292.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• pka: 12.38±0.29(Predicted)

Additional information on N-ethyl-N'-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide

Comprehensive Overview of N-ethyl-N'-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide (CAS No. 2034329-88-7)

N-ethyl-N'-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide (CAS No. 2034329-88-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule incorporates two furan rings, a hydroxyl group, and an ethanediamide backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating chronic diseases.

The compound's CAS number 2034329-88-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its IUPAC name reflects the intricate arrangement of functional groups, which contribute to its reactivity and solubility properties. Recent studies highlight its role in green chemistry initiatives, where sustainable synthesis methods are prioritized. This aligns with the growing trend of eco-friendly chemical production, a topic frequently searched in academic and industrial forums.

One of the most discussed aspects of N-ethyl-N'-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide is its potential as a building block for APIs (Active Pharmaceutical Ingredients). With the pharmaceutical industry focusing on small-molecule therapeutics, this compound's furan-based structure offers opportunities for modulating pharmacokinetic profiles. Online searches for "furan derivatives in drug design" have surged, reflecting the scientific community's interest in such scaffolds.

In agrochemical applications, the compound's hydroxyethyl and diamide functionalities are being explored for developing next-generation plant growth regulators. As global agriculture faces challenges like climate change and pest resistance, researchers are actively investigating novel agrochemicals—a trending topic in search queries. The dual furan rings in this molecule may contribute to enhanced bioactivity, a hypothesis under validation in several ongoing studies.

From a synthetic chemistry perspective, the compound's CAS 2034329-88-7 is often referenced in patents related to multi-step organic synthesis. Its preparation typically involves amide coupling reactions and hydroxylation steps, topics frequently searched by organic chemists. The compound's stability under various pH conditions is also a subject of interest, particularly for formulators working on controlled-release formulations.

Analytical characterization of N-ethyl-N'-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide relies heavily on advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. These methods are essential for quality control, especially when the compound is used in high-value applications. Searches for "analytical methods for furan derivatives" have increased, underscoring the need for robust quantification protocols.

In material science, the compound's heterocyclic framework is being examined for potential use in organic electronics. The π-conjugated system of the furan rings could contribute to charge transport properties, a hot topic in flexible electronics research. This interdisciplinary appeal makes CAS 2034329-88-7 a compound of broad relevance across multiple scientific domains.

Regulatory compliance for N-ethyl-N'-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide follows standard chemical safety guidelines, with no restrictions under major international frameworks. This facilitates its adoption in commercial R&D, a key concern for manufacturers searching for "scalable synthetic routes". The compound's patent landscape is also evolving, with recent filings indicating growing industrial interest.

Future research directions for this compound may include structure-activity relationship (SAR) studies to optimize its biological effects. Given the popularity of "molecular optimization strategies" in search trends, such investigations could unlock new applications. Collaborative efforts between academia and industry are expected to drive innovations involving CAS 2034329-88-7, solidifying its position as a valuable chemical entity.